Cas no 1804488-30-9 (Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate
• CAS No: 1804488-30-9
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4872106
• Update Time: 2025-05-25

Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate

• Inchi： 1S/C9H5F3N2O2/c1-16-9(15)7-5(10)2-4(3-13)6(14-7)8(11)12/h2,8H,1H3
• InChI Key： FSVRRNVBQIQDMJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(C(F)F)=NC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.5
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate

Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate

Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate is a highly specialized organic compound with the CAS number 1804488-30-9. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with a cyano group at position 3, a difluoromethyl group at position 2, and a fluorine atom at position 5. Additionally, the carboxylate group at position 6 is methylated, contributing to its overall stability and reactivity.

The synthesis of Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, improving yield and purity while minimizing environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and enhance selectivity in the formation of this compound.

One of the most significant applications of this compound lies in its potential as a building block for more complex molecules in drug discovery. The presence of multiple functional groups—such as the cyano group, difluoromethyl group, and fluorine atom—makes it an attractive candidate for medicinal chemists seeking to design bioactive compounds with specific pharmacological properties. Recent studies have highlighted its role in inhibiting certain enzymes associated with neurodegenerative diseases, making it a promising lead compound for further development.

In addition to its pharmaceutical applications, Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate has shown potential in agrochemicals as a precursor for herbicides and insecticides. Its ability to interact with specific biological targets makes it a valuable asset in developing environmentally friendly pest control solutions. Researchers have also investigated its use in polymer chemistry, where it serves as a monomer for synthesizing advanced materials with tailored properties.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular structure, stability, and reactivity under various conditions. For example, NMR analysis has revealed the spatial arrangement of substituents on the pyridine ring, which is crucial for understanding its electronic properties and reactivity.

From an environmental perspective, the ecological impact of Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate has been a topic of interest among regulatory agencies and researchers alike. Studies have been conducted to assess its biodegradability and toxicity to aquatic organisms. Preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions but may pose risks to certain aquatic species if released into the environment at high concentrations.

In conclusion, Methyl 3-cyano-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate (CAS No: 1804488-30-9) is a versatile organic compound with a wide range of potential applications across multiple industries. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.